Cas no 2228796-43-6 (3,3-difluoro-3-(2-phenylphenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(2-phenylphenyl)propanoic acid
• CAS No: 2228796-43-6
• MF: C₁₅H₁₂F₂O₂
• MW: 262.251391410828
• CID: 6055005
• PubChem ID: 67743548
• Update Time: 2025-06-25

3,3-difluoro-3-(2-phenylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-phenylphenyl)propanoic acid
• SCHEMBL8988324
• EN300-1860966
• 2228796-43-6

• Inchi： 1S/C15H12F2O2/c16-15(17,10-14(18)19)13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,19)
• InChI Key： SXFLDSDTEQQWKY-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC=CC=1C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 262.08053595g/mol
• Monoisotopic Mass: 262.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-3-(2-phenylphenyl)propanoic acid

Professional Introduction to 3,3-difluoro-3-(2-phenylphenyl)propanoic acid (CAS No. 2228796-43-6)

3,3-difluoro-3-(2-phenylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228796-43-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features—specifically the presence of two fluorine atoms at the 3-position of the propanoic acid backbone and a phenyl ring substituent at the 2-position—has positioned it as a promising candidate for further exploration in drug development and biochemical applications.

The molecular structure of 3,3-difluoro-3-(2-phenylphenyl)propanoic acid encompasses both fluorinated and aromatic components, which are frequently employed in medicinal chemistry to modulate biological activity. The fluorine atoms introduce electron-withdrawing effects, which can influence the compound's reactivity, solubility, and metabolic stability. Concurrently, the phenyl ring provides a hydrophobic pocket that may enhance binding affinity to biological targets. Such structural motifs are often leveraged to design molecules with enhanced pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine into pharmaceuticals has been well-documented to enhance their pharmacological efficacy. For instance, fluoroaromatic compounds have been extensively studied for their potential in oncology, anti-inflammatory agents, and central nervous system (CNS) therapeutics. The compound CAS No. 2228796-43-6 aligns with this trend by integrating fluorine atoms into a propionic acid scaffold, which is a common pharmacophore in drug discovery.

One of the most compelling aspects of 3,3-difluoro-3-(2-phenylphenyl)propanoic acid is its potential utility as a building block for more complex molecules. In medicinal chemistry, simple yet functionalized compounds like this one serve as key intermediates in synthesizing lead candidates for various therapeutic applications. The presence of both fluorine and phenyl groups makes it an attractive precursor for designing molecules that interact with biological receptors or enzymes. Such interactions are critical for modulating disease pathways and have been instrumental in the development of novel therapeutics.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable physicochemical properties. These properties include improved lipophilicity, reduced susceptibility to metabolic degradation, and enhanced binding interactions with biological targets. The compound CAS No. 2228796-43-6, with its unique structural composition, embodies these characteristics and holds promise for future drug development efforts. Researchers have begun exploring its potential in various therapeutic areas, including inflammation modulation and neurodegenerative diseases.

Recent studies have highlighted the role of fluorinated propionic acids in medicinal chemistry. For example, derivatives of propionic acid with fluorine substitutions have been investigated for their anti-inflammatory properties. The structural motif of 3,3-difluoro-3-(2-phenylphenyl)propanoic acid suggests that it may exhibit similar benefits by interacting with key inflammatory pathways. Additionally, the phenyl ring could provide additional interactions with biological targets, further enhancing its therapeutic potential.

The synthesis of CAS No. 2228796-43-6 involves sophisticated organic chemistry techniques that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized reagents and methodologies to achieve regioselectivity and minimize unwanted side reactions. Advances in synthetic methodologies have made it increasingly feasible to construct complex fluorinated molecules like this one, thereby facilitating their exploration in drug discovery.

In conclusion,3,3-difluoro-3-(2-phenylphenyl)propanoic acid (CAS No. 2228796-43-6) represents a significant advancement in the realm of medicinal chemistry. Its unique structural features—comprising fluorine atoms and a phenyl ring—make it a versatile intermediate for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds,CAS No. 2228796-43-6 is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.